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Cat. No.: B3047058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational studies on the formation of iodo-silanes,

providing a detailed look at the pioneering work that established the basis for the synthesis of

this important class of compounds. The information presented herein is crucial for

understanding the fundamental chemistry of iodo-silanes and serves as a valuable resource for

researchers in various fields, including materials science and medicinal chemistry.

Core Synthesis and Physical Properties
The seminal early work on the formation of iodo-silanes was conducted by H. J. Emeléus, A. G.

Maddock, and C. Reid in 1941. Their research detailed the direct synthesis of a range of iodo-

silanes through the reaction of silane (SiH₄) with hydrogen iodide (HI). This reaction, catalyzed

by aluminum iodide (AlI₃), yields a mixture of iodosilane (SiH₃I), diiodosilane (SiH₂I₂),

triiodosilane (SiHI₃), and tetraiodosilane (SiI₄).[1][2][3][4][5]

The following tables summarize the key physical properties of the iodo-silanes produced in

these early studies.

Table 1: Physical Properties of Iodo-silanes
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Compound Formula
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Melting Point
(°C)

Iodosilane SiH₃I 158.01 45.8 -56.6

Diiodosilane SiH₂I₂ 283.91 149-150 -1

Triiodosilane SiHI₃ 409.81 220 8

Tetraiodosilane SiI₄ 535.70 287-288 120-121

Data sourced from various chemical suppliers and databases and cross-referenced with early

literature.[6][7]

Table 2: Vapor Pressure Data for Iodo-silanes

Compound Formula Vapor Pressure

Diiodosilane SiH₂I₂ 55 °C at 25 Torr

Triiodosilane SiHI₃ 95 °C at 12 Torr

Tetraiodosilane SiI₄ 125 °C at 30 Torr

Data sourced from Gelest, Inc.[7]

Experimental Protocols
The following section details the experimental protocol for the synthesis of iodo-silanes as

described in the foundational 1941 study by Emeléus, Maddock, and Reid.

Synthesis of Iodo-silanes from Silane and Hydrogen
Iodide
Reactants:

Silane (SiH₄)
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Hydrogen Iodide (HI)

Aluminum Iodide (AlI₃) - as a catalyst

General Procedure:

The reaction is carried out by passing a mixture of silane and hydrogen iodide over a heated

tube containing aluminum iodide. The products are then collected and separated by fractional

distillation. The degree of iodination is controlled by the ratio of the reactants and the reaction

conditions.

Experimental Workflow:

Reactant Preparation

Reaction Product Collection & Separation

Isolated Products

Silane (SiH₄)

Heated Tube with AlI₃ Catalyst
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Caption: Experimental workflow for the synthesis of iodo-silanes.

Reaction Pathway
The formation of the various iodo-silanes proceeds through a stepwise substitution of hydrogen

atoms in the silane molecule with iodine atoms. The aluminum iodide catalyst facilitates this

process by acting as a Lewis acid, activating the silicon-hydrogen bond.
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Caption: Stepwise formation of iodo-silanes.

Conclusion
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The early investigations into the synthesis of iodo-silanes laid the groundwork for the

development of a wide range of silicon-based compounds with diverse applications. The direct

reaction of silane with hydrogen iodide, as pioneered by Emeléus, Maddock, and Reid, remains

a fundamental method for the preparation of these valuable chemical intermediates. This guide

provides a concise yet comprehensive overview of these foundational studies, offering valuable

insights for today's researchers and scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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